Cas no 1803446-78-7 (2-Amino-5-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-5-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine
• CAS No: 1803446-78-7
• MF: C₇H₈F₃N₃O₂
• MW: 223.15253162384
• CID: 4930865
• Update Time: 2025-10-23

2-Amino-5-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H8F3N3O2/c8-7(9,10)15-6-3(2-11)1-4(14)5(12)13-6/h1,14H,2,11H2,(H2,12,13)
• InChI Key： OQANSPIJWJXKCN-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC(=C(N)N=1)O)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 0.5
• Topological Polar Surface Area: 94.4

Additional information on 2-Amino-5-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Amino-5-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine (CAS No. 1803446-78-7)

2-Amino-5-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine (CAS No. 1803446-78-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining amino, hydroxy, and trifluoromethoxy functional groups, which contribute to its reactivity and versatility. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and neurological disorders.

The trifluoromethoxy group in 2-Amino-5-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine enhances its lipophilicity, making it a promising candidate for improving drug bioavailability. This property aligns with current trends in medicinal chemistry, where optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles is critical. Additionally, the presence of aminomethyl and hydroxy groups offers multiple sites for further chemical modifications, enabling the development of novel analogs with tailored biological activities.

In the context of agrochemical innovation, 2-Amino-5-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine has garnered attention for its potential role in designing next-generation pesticides and herbicides. The trifluoromethoxy moiety is known to enhance the stability and efficacy of agrochemicals, addressing growing concerns about pest resistance and environmental sustainability. This aligns with the global push toward green chemistry and reduced ecological impact.

From a synthetic chemistry perspective, the compound’s structure presents intriguing challenges and opportunities. The pyridine core is a common scaffold in heterocyclic chemistry, and its functionalization with electron-withdrawing and electron-donating groups opens avenues for exploring novel reaction pathways. Recent studies highlight its utility in catalysis and ligand design, particularly in transition metal complexes used in cross-coupling reactions.

The growing interest in 2-Amino-5-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine is reflected in its increasing mentions across scientific literature and patent filings. Researchers are exploring its potential as a building block for small-molecule therapeutics, especially in areas like oncology and central nervous system (CNS) disorders. Its compatibility with high-throughput screening platforms further underscores its relevance in modern drug discovery pipelines.

In summary, 2-Amino-5-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine (CAS No. 1803446-78-7) represents a compelling subject of study across multiple disciplines. Its structural features and functional groups make it a valuable tool for advancing medicinal chemistry, agrochemical development, and catalytic applications. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.